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Compound of Interest

Compound Name: Arsthinenol

CAS No.: 119-96-0

Cat. No.: B1667615

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Arsthinol, an organoarsenic compound, has a history as an antiprotozoal agent and is now

gaining attention for its potential as an anticancer therapeutic. This technical guide provides a

comprehensive overview of the chemical properties, structure, and known biological activities

of Arsthinol. It is intended to serve as a resource for researchers and professionals in drug

development, offering a compilation of existing data, including quantitative properties, a

theoretical synthesis protocol, and insights into its mechanism of action, with a focus on its

effects on cancer cells. This document also presents visualizations of key concepts to facilitate

a deeper understanding of Arsthinol's molecular interactions and experimental evaluation.

Chemical Properties and Structure
Arsthinol is an organoarsenic compound with the chemical formula C₁₁H₁₄AsNO₃S₂.[1][2] It is

formed through the reaction of acetarsol with 2,3-dimercaptopropanol, also known as British

anti-Lewisite.[1]
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Physicochemical Properties
A summary of the key physicochemical properties of Arsthinol is presented in the table below.

Property Value Reference(s)

Chemical Formula C₁₁H₁₄AsNO₃S₂ [1][2]

Molar Mass 347.28 g·mol⁻¹ [1]

IUPAC Name

N-{2-Hydroxy-5-[4-

(hydroxymethyl)-1,3,2-

dithiarsolan-2-

yl]phenyl}acetamide

[1]

SMILES
CC(=O)NC1=C(O)C=CC(=C1)

[As]1SCC(CO)S1
[1]

InChI Key
MRUDSZSRLQAPOG-

UHFFFAOYSA-N
[1]

Mass Spectrum (m/z) 347.9710 [3]

Structural Information
The structure of Arsthinol features a trivalent arsenic atom incorporated into a dithiarsolane

ring, which is attached to a substituted phenyl ring.

Synthesis
While a detailed, step-by-step experimental protocol for the synthesis of Arsthinol is not readily

available in the public domain, the synthesis is reported to involve the reaction of acetarsol with

2,3-dimercaptopropanol.[1] The following represents a generalized, theoretical protocol based

on this information.

Theoretical Synthesis Protocol
Materials:

Acetarsol
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2,3-dimercaptopropanol (British anti-Lewisite)

Suitable solvent (e.g., ethanol, methanol)

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Dissolve acetarsol in a suitable solvent under an inert atmosphere.

Add 2,3-dimercaptopropanol to the solution, likely in a stoichiometric ratio.

The reaction mixture may require heating under reflux for a specified period to ensure

completion.

Monitor the reaction progress using an appropriate technique, such as thin-layer

chromatography (TLC) or high-performance liquid chromatography (HPLC).

Upon completion, the solvent would be removed under reduced pressure.

The crude product would then be purified, potentially through recrystallization or column

chromatography, to yield pure Arsthinol.

Characterization of the final product would be essential, using techniques such as Nuclear

Magnetic Resonance (NMR) spectroscopy, mass spectrometry, and elemental analysis to

confirm its identity and purity.

Biological Activity and Mechanism of Action
Arsthinol was initially developed as an antiprotozoal agent.[1] More recently, its potential as an

anticancer agent has been investigated, particularly against leukemia cell lines.[2] The

mechanism of action of Arsthinol, like other arsenic compounds, is believed to involve its

interaction with sulfhydryl groups in proteins, leading to the disruption of cellular processes.

Anticancer Effects
In vitro studies have shown that Arsthinol can inhibit the growth of cancer cells.[2] The primary

mechanism is thought to be the induction of apoptosis, or programmed cell death.
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Signaling Pathways
While specific signaling pathways uniquely modulated by Arsthinol are not yet fully elucidated,

the effects of arsenic compounds, in general, provide a framework for its likely mechanism.

Arsenic compounds are known to induce apoptosis through the mitochondrial pathway.[4][5]

This process is often initiated by an increase in reactive oxygen species (ROS) and a disruption

of the mitochondrial membrane potential.[6][7]
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Caption: Proposed mechanism of Arsthinol-induced apoptosis.

Experimental Protocols
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Detailed experimental protocols for studying Arsthinol are not widely published. However,

standard assays for cytotoxicity and mitochondrial function can be adapted.

In Vitro Cytotoxicity Assay
A common method to assess the cytotoxic effects of a compound is the MTT assay.[8]

Materials:

Cancer cell line of interest (e.g., HL-60)

Complete cell culture medium

Arsthinol (dissolved in a suitable solvent, e.g., DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization solution (e.g., DMSO or a detergent-based solution)

96-well microplates

Microplate reader

Procedure:

Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

Treat the cells with various concentrations of Arsthinol for a specified duration (e.g., 24, 48,

72 hours). Include appropriate vehicle controls.

After the treatment period, add MTT solution to each well and incubate for a few hours,

allowing viable cells to reduce the MTT to formazan crystals.

Add the solubilization solution to dissolve the formazan crystals.

Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

Calculate cell viability as a percentage of the vehicle-treated control and determine the IC₅₀

value (the concentration of Arsthinol that inhibits cell growth by 50%).[9]
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Caption: Workflow for an in vitro cytotoxicity assay of Arsthinol.

Assessment of Mitochondrial Membrane Potential
Changes in mitochondrial membrane potential can be assessed using fluorescent dyes like JC-

1.

Materials:

Cancer cell line

Complete cell culture medium
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Arsthinol

JC-1 dye

Fluorescence microscope or flow cytometer

Procedure:

Culture cells and treat them with Arsthinol for the desired time.

Incubate the cells with JC-1 dye according to the manufacturer's protocol.

In healthy cells with a high mitochondrial membrane potential, JC-1 forms aggregates that

fluoresce red. In apoptotic cells with a low potential, JC-1 remains as monomers and

fluoresces green.

Analyze the fluorescence using a fluorescence microscope or quantify the cell populations

with red and green fluorescence using a flow cytometer.

Conclusion
Arsthinol is an organoarsenic compound with established antiprotozoal activity and emerging

potential as an anticancer agent. Its mechanism of action is likely multifaceted, involving the

induction of apoptosis through the generation of reactive oxygen species and disruption of

mitochondrial function. Further research is warranted to fully elucidate its specific molecular

targets and signaling pathways, and to develop detailed protocols for its synthesis and

experimental evaluation. The information compiled in this guide provides a foundation for future

investigations into the therapeutic applications of Arsthinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Arsthinol - Wikipedia [en.wikipedia.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1667615?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Arsthinol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667615?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. medkoo.com [medkoo.com]

3. researchgate.net [researchgate.net]

4. Arsenic Trioxide Induces Apoptosis via Specific Signaling Pathways in HT-29 Colon
Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

5. Arsenic Trioxide Induces Apoptosis via Specific Signaling Pathways in HT-29 Colon
Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

6. The effect of arsenic on mitochondrial fatty acid metabolism via inhibition of carnitine
palmitoyltransferase 1B and choline kinase beta in C2C12 cells - PMC
[pmc.ncbi.nlm.nih.gov]

7. The effect of arsenic on mitochondrial fatty acid metabolism via inhibition of carnitine
palmitoyltransferase 1B and choline kinase beta in C2C12 cells | PLOS One
[journals.plos.org]

8. In-vitro cytotoxic and genotoxic effects of arsenic trioxide on human leukemia (HL-60) cells
using the MTT and alkaline single cell gel electrophoresis (Comet) assays - PMC
[pmc.ncbi.nlm.nih.gov]

9. Arsthinol nanosuspensions: pharmacokinetics and anti-leukaemic activity on NB4
promyelocytic leukaemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Arsthinol: A Technical Guide to its Chemical Properties,
Structure, and Biological Activity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667615/docs#arsthinol-a-technical-guide-to-its-
chemical-properties-structure-and-biological-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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